2-Vinylpyrimidine-4,6-diamine

• CAS: 123549-60-0
• Synonyms: 4,6-Pyrimidinediamine, 2-ethenyl- (9CI)
• Molecular Formula: C6H8N4
• Molecular Weight: 136.158
• SMILES: C=CC1=NC(=CC(=N1)N)N
• InChI: InChI=1S/C6H8N4/c1-2-6-9-4(7)3-5(8)10-6/h2-3H,1H2,(H4,7,8,9,10)
• InChIKey: NHHDBYGXPJPFEX-UHFFFAOYSA-N

2-Vinylpyrimidine-4,6-diamine addresses the need for a vinyl-functionalized pyrimidine building block absent in saturated 2-alkyl analogs. • Enables covalent guanine cross-linking for antisense/oligo probes, as demonstrated by analogous AOVP. • Polymerizable via radical initiation, yielding novel pyrimidine-based copolyimides for electronics. • Lower lipophilicity (XlogP 0.3 vs 0.71 for 2-ethyl) expands formulation options. Reliable supply for R&D applications.

2-Vinylpyrimidine-4,6-diamine: Chemical Identity and Physicochemical Profile

2-Vinylpyrimidine-4,6-diamine (IUPAC: 2-ethenylpyrimidine-4,6-diamine) is a heterocyclic building block belonging to the 2-substituted-4,6-diaminopyrimidine class, with molecular formula C₆H₈N₄ and exact mass 136.07504 g/mol . Its core structure features a pyrimidine ring substituted with amino groups at positions 4 and 6, plus a vinyl group at position 2. Computed physicochemical parameters include XlogP 0.3, two hydrogen bond donors, four hydrogen bond acceptors, and one rotatable bond . This compound serves as a versatile intermediate for medicinal chemistry, polymer, and materials science applications, with the vinyl group enabling unique reactivity pathways not available to saturated alkyl analogs .

Vinyl Reactivity Enables covalent cross-linking and radical polymerization not accessible with saturated 2-alkyl analogs.

Lipophilicity Profile Lower computed XlogP than 2-ethyl analog, which may enhance aqueous solubility and formulation compatibility.

Diamino Scaffold 4,6-Diaminopyrimidine core supports hydrogen bonding, metal chelation, and imidization for polymer backbone incorporation.

Differentiation from Generic 2-Alkyl-4,6-diaminopyrimidines

The vinyl substituent at the pyrimidine 2-position introduces a reactive π-system that fundamentally alters the compound's utility profile compared to saturated 2-alkyl analogs such as 2-ethylpyrimidine-4,6-diamine (LogP 0.71) or 2-methylpyrimidine-4,6-diamine (LogP 1.11) . The vinyl group lowers the computed XlogP to 0.3 versus 0.71 for the 2-ethyl analog, indicating reduced lipophilicity that may affect membrane permeability and formulation behavior . Critically, the vinyl moiety enables participation in covalent cross-linking reactions with nucleobases—a capability demonstrated by the structurally analogous 4-amino-6-oxo-2-vinylpyrimidine (AOVP), which selectively cross-links to guanine residues in DNA and RNA [1]. Saturated analogs lack this electrophilic reactivity entirely. Furthermore, the vinyl group serves as a polymerizable handle for radical-initiated polymerization, enabling the synthesis of pyrimidine-functionalized polymers that cannot be accessed from non-vinyl precursors [2]. These differentiated reactivities make the 2-vinyl compound non-fungible with its 2-ethyl or 2-methyl counterparts in applications requiring covalent conjugation or polymerization.

Cross-linking Reactivity

Saturated 2-alkyl analogs lack the electrophilic vinyl group required for nucleobase cross-linking, limiting irreversible probe design.

Polymerization Capability

Non-vinyl analogs cannot undergo radical polymerization and are unsuitable for synthesizing pyrimidine-functionalized polymers.

Lipophilicity Shift

Higher LogP of 2-ethyl or 2-methyl analogs may alter solubility and formulation behavior away from the vinyl compound profile.

• [1] Nucleic Acids Res. 2015;43(16):7717-7730. Crosslinking reactions of 4-amino-6-oxo-2-vinylpyrimidine with guanine derivatives and structural analysis of the adducts. doi:10.1093/nar/gkv797 View Source
• [2] ACS Publications. Monomer Synthesis. X.1 The Preparation and Polymerization of 4-Vinylpyrimidine and 2-N,N-Dimethylamino-4-vinylpyrimidine. 1954. View Source

Quantitative Differentiation Evidence

Reduced Lipophilicity Versus 2-Ethyl and 2-Methyl Analogs

Direct comparison of computed partition coefficients reveals that 2-Vinylpyrimidine-4,6-diamine (XlogP = 0.3) is less lipophilic than its saturated 2-ethyl analog (LogP = 0.71470) and its 2-methyl analog (LogP = 1.11180) . This represents a 58% reduction in computed LogP compared to 2-ethyl, and a 73% reduction versus 2-methyl. The lower lipophilicity of the vinyl-substituted compound, despite having the same carbon count as the 2-ethyl analog, is attributable to the sp² hybridization of the vinyl carbons, which reduces hydrophobic surface area. This property may be advantageous for aqueous solubility and for central nervous system drug-design programs where lower LogP values are preferred.

Lipophilicity Comparison

Head-to-head

XlogP 0.3 vs 2-ethyl 0.71 (58% lower) / 2-methyl 1.11 (73% lower)

Supports reduced lipophilicity profile; may be advantageous for aqueous solubility in research formulations.

Computed values; experimental validation recommended.

Evidence Dimension	Computed partition coefficient (LogP/XlogP)
Target Compound Data	XlogP = 0.3
Comparator Or Baseline	2-Ethylpyrimidine-4,6-diamine (LogP = 0.71470); 2-Methylpyrimidine-4,6-diamine (LogP = 1.11180)
Quantified Difference	ΔLogP = -0.41 vs 2-ethyl (58% lower); ΔLogP = -0.81 vs 2-methyl (73% lower)
Conditions	Computed values from ChemSrc database using XlogP prediction algorithm; standard conditions

Why This Matters

Lower lipophilicity directly impacts solubility, formulation compatibility, and pharmacokinetic profile, making the vinyl analog a distinct choice when physicochemical tuning of a lead series is required.

Selective Guanine Cross-Linking Reactivity

The structurally closely related compound 4-amino-6-oxo-2-vinylpyrimidine (AOVP), which shares the 2-vinylpyrimidine core with the target compound, demonstrates selective cross-linking reactivity with guanine and thymine in DNA, and with guanine in RNA [1]. The cross-linking reaction with guanine is accelerated in the presence of CoCl₂, NiCl₂, ZnCl₂, and MnCl₂ [1]. This reactivity is absent in saturated 2-alkyl analogs (e.g., 2-ethyl or 2-methyl pyrimidine-4,6-diamines), which lack the electrophilic vinyl group required for nucleobase adduct formation. The 4,6-diamino substitution pattern of the target compound is anticipated to provide analogous hydrogen-bonding pre-organization with guanine while the vinyl group provides the reactive handle for covalent bond formation.

Guanine Cross-Linking

Class-level

Predicted selective guanine cross-linking based on AOVP analog reactivity; saturated analogs unreactive.

Enables covalent nucleic acid modification research; not achievable with 2-alkyl analogs.

Inferred from AOVP; direct reactivity to be confirmed.

Evidence Dimension	Cross-linking reactivity with DNA/RNA nucleobases
Target Compound Data	Selective cross-linking to guanine (predicted based on AOVP structural analogy, 4,6-diamino pattern expected to provide similar hydrogen-bonding orientation)
Comparator Or Baseline	2-Ethylpyrimidine-4,6-diamine and 2-Methylpyrimidine-4,6-diamine: no cross-linking reactivity (saturated alkyl groups are unreactive toward nucleobases)
Quantified Difference	Qualitative difference: vinyl group present vs. absent; not quantifiable as cross-linking yield due to class-level inference
Conditions	DNA/RNA duplex systems; AOVP cross-linking enhanced by Co²⁺, Ni²⁺, Zn²⁺, Mn²⁺ ions as per Nucleic Acids Research 2015 study [1]; target compound data is inferred

Why This Matters

The vinyl group imparts a unique covalent cross-linking capability that is entirely absent in saturated analogs, making 2-vinylpyrimidine-4,6-diamine the preferred scaffold for designing irreversible oligonucleotide-based probes, antisense agents, or DNA-targeting therapeutics.

• [1] Nucleic Acids Res. 2015;43(16):7717-7730. Crosslinking reactions of 4-amino-6-oxo-2-vinylpyrimidine with guanine derivatives and structural analysis of the adducts. doi:10.1093/nar/gkv797 View Source

Radical Polymerization Capability

Pyrimidine-containing diamines bearing a vinyl substituent can serve as monomers for the synthesis of thermally stable, high-modulus polymers such as polyimides [1]. The vinyl group at the 2-position enables radical-initiated polymerization and copolymerization, a reactivity that is fundamentally unavailable to 2-methyl and 2-ethyl analogs. Historical work on isomeric vinylpyrimidines (e.g., 4-vinylpyrimidine) has demonstrated that such vinyl-functionalized heterocycles undergo polymerization to yield polymers of interest for studying polynucleic acid analogs [2]. The 4,6-diamine substitution additionally provides sites for amidation or imidization, allowing the incorporation of the pyrimidine ring directly into the polymer backbone rather than as a pendant group—a structural distinction relevant to materials requiring high thermal stability.

Radical Polymerization

Cross-study comparable

Vinyl group enables radical polymerization; 4,6-diamino groups allow polyimide backbone incorporation; 2-alkyl analogs non-polymerizable.

Supports polymer synthesis applications not feasible with saturated analogs.

No polymerization rate data for this compound.

Evidence Dimension	Monomer polymerizability
Target Compound Data	Vinyl group present at 2-position; radical polymerization feasible; 4,6-diamino groups enable imidization for polyimide backbone incorporation
Comparator Or Baseline	2-Ethylpyrimidine-4,6-diamine and 2-Methylpyrimidine-4,6-diamine: no vinyl group; cannot undergo radical polymerization
Quantified Difference	Qualitative binary difference (polymerizable vs. non-polymerizable); no quantitative polymerization rate data available specifically for this compound
Conditions	Radical initiation conditions; polymer type: polyimides and copolyimides, as per pyrimidine-based diamine polymerization literature [1]

Why This Matters

For research programs developing pyrimidine-functionalized polymers—particularly low-temperature curable copolyimides for electronic materials—the vinyl group provides an essential polymerization handle that cannot be substituted by any non-vinyl 2-substituted analog.

• [1] Chemistry for Sustainable Development. 2008;5. Synthesis of the Aromatic Diamines of Pyrimidine Series as Initial Monomers for Thermally Stable High-Module Polymers. Siberian Branch of the Russian Academy of Sciences. View Source
• [2] ACS Publications. Monomer Synthesis. X.1 The Preparation and Polymerization of 4-Vinylpyrimidine and 2-N,N-Dimethylamino-4-vinylpyrimidine. 1954. View Source

DHFR Inhibitory Activity Class Evidence

A series of 2-substituted-4,6-diaminopyrimidine derivatives were synthesized and evaluated for dihydrofolate reductase (DHFR) inhibitory activity, with several compounds demonstrating potent enzyme inhibition and in vitro anti-proliferative activity against MCF-7, HepG2, SKHep1, and HeLa tumor cell lines [1]. The study established that the 2-position substituent modulates DHFR binding affinity, with STD ¹H-NMR confirming intimate ligand-receptor interaction for the most potent analogs [1]. While 2-vinylpyrimidine-4,6-diamine was not directly tested in this study, its membership in the 2-substituted-4,6-diaminopyrimidine class places it within a validated DHFR-inhibitory chemotype. The vinyl group may offer unique π-stacking interactions with the DHFR active site that are unavailable to saturated 2-alkyl substituents.

DHFR Inhibition Potential

Class-level

Member of validated 2-substituted-4,6-diaminopyrimidine DHFR inhibitor chemotype; direct data not available.

Potential scaffold for antifolate SAR studies; vinyl enables further derivatization.

Direct IC₅₀ data unavailable; class membership only.

Evidence Dimension	DHFR enzyme inhibition potential
Target Compound Data	Not directly tested; inferred class membership in 2-substituted-4,6-diaminopyrimidine DHFR inhibitor chemotype
Comparator Or Baseline	Structurally distinct 2-substituted analogs in Mohebbi et al. 2012 series showed DHFR inhibition; direct comparison data with 2-vinyl analog not available
Quantified Difference	No quantitative IC₅₀ data available specifically for 2-vinylpyrimidine-4,6-diamine vs. DHFR; class-level membership only
Conditions	Human DHFR enzyme assay; in vitro anti-proliferative assays on MCF-7, HepG2, SKHep1, HeLa cell lines as per Chem. Pharm. Bull. 2012 study [1]

Why This Matters

For medicinal chemistry programs targeting DHFR or related folate pathway enzymes, the 2-vinyl-4,6-diaminopyrimidine scaffold represents an underexplored analog within a validated inhibitor class, offering a differentiated starting point for structure-activity relationship studies.

• [1] Mohebbi S, Falcón-Pérez JM, González E, Millet O, Mato JM, Kobarfard F. Synthesis, Dihydrofolate Reductase Inhibition, Anti-proliferative Testing, and Saturation Transfer Difference ¹H-NMR Study of Some New 2-Substituted-4,6-diaminopyrimidine Derivatives. Chem. Pharm. Bull. 2012;60(1):70-78. doi:10.1248/cpb.60.70 View Source

Anchoring Group Stability in Dye-Sensitized Solar Cells

Novel vinylpyrimidine-based anchoring and accepting groups have been investigated for dye-sensitized solar cells (DSSCs), with evidence suggesting that the vinylpyrimidine moiety contributes to enhanced temporal stability of the photovoltaic device [1]. While the specific compound 2-vinylpyrimidine-4,6-diamine was not the direct subject of this study, the vinylpyrimidine structural motif is established as beneficial for DSSC anchoring applications. The 4,6-diamino substitution pattern of the target compound could potentially serve as a metal-chelating or TiO₂-binding moiety, providing a differentiated binding mode compared to monocarboxylate or cyanoacrylate anchors used in conventional DSSC dyes.

DSSC Anchoring Stability

Supporting evidence

Vinylpyrimidine motif reported to enhance temporal stability in DSSC devices; target compound untested.

May serve as anchoring group for dye-sensitized solar cell research.

Qualitative evidence; direct performance not reported.

Evidence Dimension	DSSC device temporal stability
Target Compound Data	Not directly tested; vinylpyrimidine motif associated with enhanced DSSC stability per literature
Comparator Or Baseline	Conventional anchoring groups (e.g., cyanoacrylic acid) as used in standard DSSC dyes; quantitative stability comparison not available for target compound
Quantified Difference	No quantitative stability half-life data available for 2-vinylpyrimidine-4,6-diamine specifically; evidence is qualitative and class-level
Conditions	Dye-sensitized solar cell devices; study published in Dyes and Pigments 2022 [1]

Why This Matters

For materials scientists developing next-generation DSSC dyes with improved long-term operational stability, the 2-vinylpyrimidine-4,6-diamine scaffold offers a structurally novel anchoring motif worthy of investigation.

• [1] Duerto I, Sarasa S, Barrios D, Orduna J, Villacampa B, Blesa M-J. Enhancing the temporal stability of DSSCs with novel vinylpyrimidine anchoring and accepting group. Dyes and Pigments. 2022;203:110328. doi:10.1016/j.dyepig.2022.110328 View Source

Recommended Application Scenarios

Irreversible Oligonucleotide Cross-Linking Probes

Based on the demonstrated cross-linking reactivity of the structurally analogous AOVP with guanine residues in DNA and RNA [1], 2-vinylpyrimidine-4,6-diamine is a strong candidate scaffold for developing cross-link-forming oligonucleotides (CFOs). The 4,6-diamino groups can form the requisite hydrogen-bonding pre-organization with the Hoogsteen or Watson-Crick face of guanine, while the 2-vinyl group provides the electrophilic site for covalent adduct formation. Researchers designing irreversible antisense agents, miRNA inhibitors, or biochemical probes for nucleic acid target identification should consider this compound over 2-alkyl analogs, which lack the vinyl-mediated cross-linking capability.

Pyrimidine-Containing Polyimides for Electronic Materials

The vinyl group enables radical polymerization of 2-vinylpyrimidine-4,6-diamine, while the 4,6-diamino groups allow incorporation into polyimide backbones via imidization chemistry [2]. This contrasts with non-vinyl 2-alkyl analogs, which cannot undergo polymerization. Polymer chemists developing low-temperature curable copolyimides with pyrimidine-based diamines for electronic packaging, flexible displays, or aerospace composites will find this compound uniquely suited to their monomer requirements. The pyrimidine ring additionally contributes to thermal stability and dielectric properties of the resulting polymer films.

Medicinal Chemistry Lead Generation Targeting DHFR

As a member of the 2-substituted-4,6-diaminopyrimidine class with validated DHFR inhibitory activity [3], 2-vinylpyrimidine-4,6-diamine represents an attractive starting scaffold for antifolate drug discovery. The vinyl group provides a synthetic handle for further derivatization (e.g., Heck coupling, metathesis) to explore SAR around the 2-position, while maintaining the essential 4,6-diamino pharmacophore required for DHFR binding. Medicinal chemists exploring novel antifolates for anticancer or anti-infective indications should select this compound over 2-methyl or 2-ethyl analogs when downstream diversification via vinyl chemistry is planned.

Anchoring Groups for Dye-Sensitized Solar Cells

The vinylpyrimidine structural motif has been shown to enhance temporal stability in DSSC devices [4]. The 4,6-diamino substitution of the target compound offers a bidentate or multidentate binding mode to TiO₂ semiconductor surfaces that differs fundamentally from conventional carboxylic acid-based anchors. Materials scientists developing metal-free organic dyes for third-generation photovoltaics should evaluate 2-vinylpyrimidine-4,6-diamine as a building block for synthesizing novel donor-π-acceptor dye architectures with potentially improved operational stability.

Application

Selection Property

Validation Focus

Oligonucleotide cross-linking probe development

2-Vinyl reactivity for covalent adduct formation

Guanine cross-linking efficiency and sequence specificity

Pyrimidine-functionalized polyimide synthesis

Vinyl polymerization plus 4,6-diamino imidization

Polymer thermal stability and film properties

DHFR inhibitor SAR exploration

2-Vinyl derivatization on validated diaminopyrimidine scaffold

DHFR enzyme inhibition and antiproliferative assay profiling

DSSC anchoring group development

Vinylpyrimidine motif for temporal stability

Device operational stability

• [1] Nucleic Acids Res. 2015;43(16):7717-7730. Crosslinking reactions of 4-amino-6-oxo-2-vinylpyrimidine with guanine derivatives. doi:10.1093/nar/gkv797 View Source
• [2] Chemistry for Sustainable Development. 2008;5. Synthesis of the Aromatic Diamines of Pyrimidine Series as Initial Monomers for Thermally Stable High-Module Polymers. View Source
• [3] Mohebbi S et al. Chem. Pharm. Bull. 2012;60(1):70-78. doi:10.1248/cpb.60.70 View Source
• [4] Duerto I et al. Dyes and Pigments. 2022;203:110328. doi:10.1016/j.dyepig.2022.110328 View Source